Cas no 964-83-0 (2,4-Dinitrophenylhydrazone mesityl oxide)

2,4-Dinitrophenylhydrazone mesityl oxide structure
964-83-0 structure
Product Name:2,4-Dinitrophenylhydrazone mesityl oxide
CAS No:964-83-0
MF:C12H14N4O4
MW:278.263962268829
CID:1002004
PubChem ID:9555668
Update Time:2025-04-20

2,4-Dinitrophenylhydrazone mesityl oxide Chemical and Physical Properties

Names and Identifiers

    • N-[(E)-4-methylpent-3-en-2-ylideneamino]-2,4-dinitroaniline
    • DTXSID20429835
    • 2,4-dinitrophenylhydrazone mesityl oxide
    • NSC-404137
    • SR-01000033371-1
    • Z56834202
    • 964-83-0
    • SR-01000033371
    • AKOS001011421
    • NSC404137
    • (2E)-1-(2,4-dinitrophenyl)-2-(4-methylpent-3-en-2-ylidene)hydrazine
    • STK524799
    • 2,4-Dinitrophenylhydrazone mesityl oxide
    • Inchi: 1S/C12H14N4O4/c1-8(2)6-9(3)13-14-11-5-4-10(15(17)18)7-12(11)16(19)20/h4-7,14H,1-3H3/b13-9+
    • InChI Key: SSLSXQIXHWKSFL-UKTHLTGXSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N/N=C(\C)/C=C(\C)/C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 278.102
  • Monoisotopic Mass: 278.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 406.9°C at 760 mmHg
  • Flash Point: 199.9°C
  • Refractive Index: 1.586
  • PSA: 116.03000
  • LogP: 4.37640
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